Cas no 339019-60-2 (N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine)

N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine is a pyrimidine derivative characterized by its trifluoromethyl and methylsulfanyl functional groups. This compound exhibits notable chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, while the methylsulfanyl moiety contributes to its versatility in further functionalization. Its well-defined structure and purity make it suitable for precise applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's robust synthetic accessibility and compatibility with diverse reaction conditions further underscore its utility in research and industrial settings.

N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine structure

339019-60-2 structure

Product Name:N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine

CAS No:339019-60-2

MF:C₇H₈F₃N₃S

MW:223.218729972839

MDL:MFCD01444142

CID:5214417

Update Time:2026-03-06

N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-METHYL-2-(METHYLSULFANYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINAMINE
- N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-amine
- N-METHYL-N-[2-(METHYLSULFANYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]AMINE
- N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine
- N-Methyl-2-(methylthio)-6-(trifluoromethyl)-4-pyrimidinamine
- MDL： MFCD01444142
- Inchi： 1S/C7H8F3N3S/c1-11-5-3-4(7(8,9)10)12-6(13-5)14-2/h3H,1-2H3,(H,11,12,13)
- InChI Key： HFXLWBUAPNCQQH-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(=CC(C(F)(F)F)=N1)NC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
XLogP3: 2.3
Topological Polar Surface Area: 63.1

N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297831-100 mg	N-Methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine; .	339019-60-2		100 mg	€221.50	2023-07-20
Ambeed	A931834-1g	N-Methyl-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-amine	339019-60-2	90%	1g	$350.0	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00894553-1g	N-Methyl-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-amine	339019-60-2	90%	1g	￥2401.0	2023-03-29
Key Organics Ltd	7N-535S-1MG	N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine	339019-60-2	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	7N-535S-5MG	N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine	339019-60-2	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	7N-535S-10MG	N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine	339019-60-2	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	7N-535S-50MG	N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine	339019-60-2	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	7N-535S-100MG	N-methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine	339019-60-2	>90%	100mg	£146.00	2025-02-09
abcr	AB297831-100mg	N-Methyl-2-(methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine; .	339019-60-2		100mg	€283.50	2025-02-13

N-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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